N-(3-acetamidophenyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H16N4O4S/c1-9(22)18-10-5-4-6-11(7-10)19-14(23)13-8-12-15(24)20(2)17(25)21(3)16(12)26-13/h4-8H,1-3H3,(H,18,22)(H,19,23)
• InChI Key: OQULKONNYBAWQN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC3=C(S2)N(C(=O)N(C3=O)C)C
• Molecular Formula: C17H16N4O4S
• Molecular Weight: 372.4 g/mol

Description

“N-(3-acetamidophenyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

Numerous methods for the synthesis of pyrimidines are described. One method involves a cascade reaction of oxidative dehydrogenation/annulation/oxidative aromatization using direct β-C (sp3)–H functionalization of saturated ketones succeeded by annulation with amidines.

Scientific Research Applications

Optical Materials and Sensors

Interestingly, the compound’s transparency and near-infrared light absorption properties have led to applications in optical materials. Researchers design custom-made molecules inspired by its structure to create transparent and colorless materials that absorb near-infrared light. .

Future Directions

Several possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents are given. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.